![molecular formula C21H20N2O3 B6424634 N-{[4-(furan-3-yl)phenyl]methyl}-N'-(2-phenylethyl)ethanediamide CAS No. 2034456-93-2](/img/structure/B6424634.png)
N-{[4-(furan-3-yl)phenyl]methyl}-N'-(2-phenylethyl)ethanediamide
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Overview
Description
Scientific Research Applications
4-F-PENED has been studied for its potential applications in the pharmaceutical and biotechnology industries. It has been investigated for its potential use as a drug delivery system and as a bioactive agent. In addition, 4-F-PENED has been studied for its potential use in the development of novel therapeutic agents, such as anti-cancer drugs, and as a potential biomarker for the detection of certain diseases.
Mechanism of Action
Target of Action
The compound N-{[4-(furan-3-yl)phenyl]methyl}-N’-(2-phenylethyl)ethanediamide, also known as F6539-3467, is an analog of fentanyl . Fentanyl and its analogs primarily target the mu-opioid receptors in the central nervous system . These receptors play a crucial role in pain perception and analgesia .
Mode of Action
As an opioid analgesic, F6539-3467 interacts with its targets, the mu-opioid receptors, by mimicking the action of endogenous opioids . This interaction results in the inhibition of adenylate cyclase, decreased cAMP production, and subsequent reduction in the release of nociceptive neurotransmitters such as substance P, GABA, dopamine, acetylcholine, and noradrenaline .
Biochemical Pathways
The activation of mu-opioid receptors by F6539-3467 affects several biochemical pathways. The most significant is the opioid signaling pathway , which leads to the inhibition of neurotransmitter release and reduces the perception of pain . The compound’s action also impacts the cAMP-dependent pathway , leading to changes in neuronal excitability .
Pharmacokinetics
Fentanyl and its analogs are typically well-absorbed, widely distributed in the body, metabolized in the liver, and excreted in urine .
Result of Action
The primary molecular effect of F6539-3467’s action is the activation of mu-opioid receptors, leading to altered pain perception. On a cellular level, this results in decreased neuronal excitability and reduced release of nociceptive neurotransmitters . The overall effect is potent analgesia, making F6539-3467 potentially useful in pain management .
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of F6539-3467. For instance, acidic conditions can enhance the protonation of opioids, affecting their interaction with opioid receptors. Additionally, the presence of other substances, such as drugs or inhibitors that affect the same receptors or enzymes involved in F6539-3467’s metabolism, can alter its efficacy and potential side effects .
Advantages and Limitations for Lab Experiments
The advantages of using 4-F-PENED in laboratory experiments include its ease of synthesis, its low cost, and its wide range of biochemical and physiological effects. The main limitation of using 4-F-PENED in laboratory experiments is its lack of specificity. 4-F-PENED has been shown to interact with a variety of receptors and enzymes, and it is not yet fully understood how these interactions may affect the outcome of laboratory experiments.
Future Directions
Future research on 4-F-PENED should focus on developing a better understanding of its mechanism of action and its potential applications in the pharmaceutical and biotechnology industries. In addition, further research should be conducted to determine the effects of 4-F-PENED on specific diseases and conditions. Furthermore, further research should be conducted to determine the potential side effects of 4-F-PENED and to develop strategies to mitigate these effects. Finally, research should be conducted to develop more specific methods of synthesis and to optimize the synthesis of 4-F-PENED.
Synthesis Methods
4-F-PENED can be synthesized in several different ways. The most common synthesis method involves the reaction of 4-fluorophenethylamine with ethylenediamine in the presence of a base, such as sodium hydroxide. This reaction produces 4-F-PENED and a byproduct of ethylenediamine hydrochloride. Other methods of synthesis include the reaction of 4-fluorophenethylamine with ethylenediamine in the presence of a catalyst, such as palladium chloride, and the reaction of 4-fluorophenethylamine with N-methyl-2-phenylethylenediamine in the presence of a base.
Safety and Hazards
properties
IUPAC Name |
N'-[[4-(furan-3-yl)phenyl]methyl]-N-(2-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3/c24-20(22-12-10-16-4-2-1-3-5-16)21(25)23-14-17-6-8-18(9-7-17)19-11-13-26-15-19/h1-9,11,13,15H,10,12,14H2,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTBBNVHGYRRXSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=O)NCC2=CC=C(C=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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